Cas no 5369-92-6 (4-Benzyl-4H-1,2,4-triazol-3-amine)

• Product Name: 4-Benzyl-4H-1,2,4-triazol-3-amine
• CAS No: 5369-92-6
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD18917013
• CID: 3315170
• PubChem ID: 14944941
• Update Time: 2025-04-23

4-Benzyl-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-TRIAZOL-3-AMINE, 4-(PHENYLMETHYL)-
• Z1222278578
• CS-0217633
• EN300-80336
• 862-532-7
• 4-BENZYL-1,2,4-TRIAZOL-3-AMINE
• AKOS015998212
• DB-136319
• MFCD18917013
• 3-amino-4-benzyl-1,2,4-triazole
• ALBB-024752
• LS-08180
• F70205
• 4-benzyl-4H-1,2,4-triazol-3-amine
• 5369-92-6
• 4-Benzyl-4H-1,2,4-triazol-3-amine

• MDL： MFCD18917013
• Inchi： 1S/C9H10N4/c10-9-12-11-7-13(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,10,12)
• InChI Key： KTDBIUCKSBHOJM-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.090546336Da
• Monoisotopic Mass: 174.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 395.6±35.0 °C at 760 mmHg

4-Benzyl-4H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Benzyl-4H-1,2,4-triazol-3-amine

4H-1,2,4-TRIAZOL-3-AMINE, 4-(PHENYLMETHYL)- (CAS No. 5369-92-6): A Comprehensive Overview

4H-1,2,4-TRIAZOL-3-AMINE, 4-(PHENYLMETHYL)- (CAS No. 5369-92-6) is a specialized organic compound that belongs to the triazole family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. The presence of both the triazole ring and the phenylmethyl group makes it a versatile intermediate in organic synthesis and pharmaceutical research.

The 4H-1,2,4-TRIAZOL-3-AMINE derivative is particularly notable for its role in the development of novel heterocyclic compounds. Researchers have explored its utility in creating bioactive molecules, which are increasingly relevant in the context of drug discovery and material science. The compound's CAS number 5369-92-6 serves as a unique identifier, ensuring precise communication among scientists and industry professionals.

One of the key reasons for the growing interest in 4-(PHENYLMETHYL)-4H-1,2,4-TRIAZOL-3-AMINE is its potential application in agrochemicals and pharmaceuticals. The triazole moiety is known for its ability to enhance the biological activity of molecules, making it a valuable building block in the design of new drugs and crop protection agents. Recent studies have highlighted its role in the synthesis of compounds with antifungal and antibacterial properties, aligning with the global demand for innovative solutions to combat resistant pathogens.

In addition to its biological applications, 4H-1,2,4-TRIAZOL-3-AMINE, 4-(PHENYLMETHYL)- has also found use in material science. Its incorporation into polymers and coatings has been explored to improve thermal stability and mechanical properties. This aligns with the current trend of developing high-performance materials for industries such as aerospace, automotive, and electronics.

The synthesis of CAS No. 5369-92-6 typically involves the reaction of benzyl isothiocyanate with hydrazine derivatives, followed by cyclization to form the triazole ring. This process has been optimized over the years to achieve higher yields and purity, making the compound more accessible for research and industrial applications. The availability of 4-(PHENYLMETHYL)-4H-1,2,4-TRIAZOL-3-AMINE in various grades, including research and commercial, has further facilitated its adoption across different sectors.

From a market perspective, the demand for 4H-1,2,4-TRIAZOL-3-AMINE, 4-(PHENYLMETHYL)- is expected to grow steadily, driven by its expanding applications in pharmaceuticals and agrochemicals. The compound's versatility and the ongoing research into its derivatives position it as a key player in the development of next-generation bioactive molecules. Companies specializing in fine chemicals and custom synthesis are increasingly offering CAS 5369-92-6 as part of their portfolio, catering to the needs of researchers and manufacturers alike.

Safety and handling of 4H-1,2,4-TRIAZOL-3-AMINE, 4-(PHENYLMETHYL)- are critical considerations for laboratories and production facilities. While the compound is not classified as hazardous under standard regulations, proper storage and handling procedures should be followed to ensure stability and prevent contamination. Material Safety Data Sheets (MSDS) provide detailed guidelines for the safe use of 5369-92-6, including recommendations for personal protective equipment (PPE) and emergency measures.

In conclusion, 4H-1,2,4-TRIAZOL-3-AMINE, 4-(PHENYLMETHYL)- (CAS No. 5369-92-6) is a compound of significant scientific and industrial interest. Its unique structure and diverse applications make it a valuable asset in the fields of pharmaceuticals, agrochemicals, and material science. As research continues to uncover new possibilities for this triazole derivative, its role in advancing technology and improving human health is likely to expand further.